
cis-1,2-Dichloroethylene chemical and physical
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: cis-1,2-Dichloroethylene

Cat. No.: B151661 Get Quote

An In-depth Technical Guide to the Chemical and Physical Properties of cis-1,2-
Dichloroethylene

For Researchers, Scientists, and Drug Development Professionals

Introduction
cis-1,2-Dichloroethylene (CAS RN: 156-59-2), a chlorinated hydrocarbon, is a colorless liquid

with a characteristically sweet, ether-like odor.[1][2][3] It is one of two geometric isomers of 1,2-

dichloroethylene, the other being the trans isomer.[4] This document provides a comprehensive

overview of the essential chemical and physical properties of cis-1,2-dichloroethylene,

tailored for professionals in research and development. Understanding these properties is

critical for its safe handling, application as a solvent or chemical intermediate, and for predicting

its environmental fate.[3][5]
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Identifier Value

IUPAC Name (Z)-1,2-dichloroethene[1]

Synonyms cis-Acetylene dichloride, cis-1,2-DCE[6]

Molecular Formula C₂H₂Cl₂[1][3]

Molecular Weight 96.94 g/mol [1][3]

Canonical SMILES C(=C\Cl)\Cl[1]

InChI Key KFUSEUYYWQURPO-UPHRSURJSA-N[3]

Physical Properties
The physical properties of cis-1,2-dichloroethylene are crucial for its use in various

experimental and industrial settings. These properties dictate its behavior as a solvent, its

volatility, and its interaction with other substances. A summary of these properties is presented

in the tables below.

General Physical Properties
Property Value

Appearance Colorless liquid[1][2]

Odor Ether-like, slightly acrid, sweetish[1][2][3]

Density 1.284 g/mL at 25 °C[2][7]

Boiling Point 60 °C (at 760 mmHg)[2][7]

Melting Point -80 °C[2][7]

Refractive Index (n20/D) 1.449[2][7]

Vapor Density (Air = 1) 3.34[8]

Heat of Vaporization 30.2 kJ/mol[1]

Solubility and Partitioning
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Property Value

Water Solubility 3,500 - 6,410 mg/L at 25 °C[3]

Solubility in Organic Solvents
Soluble in alcohol, ether, acetone, benzene,

chloroform[2][3]

Log Octanol-Water Partition Coefficient (log

Kow)
1.86[1][9]

Henry's Law Constant 4.08 x 10⁻³ atm-m³/mol at 24 °C[1]

Flammability and Vapor Pressure
Property Value

Flash Point 2 °C to 6 °C (closed cup)[3][7]

Autoignition Temperature 860 °F (460 °C)[8]

Lower Explosive Limit (LEL) 9.7 %[8]

Upper Explosive Limit (UEL) 12.8 %[8]

Vapor Pressure 200 mmHg at 25 °C (77 °F)[8][9]

Spectroscopic Data
Spectroscopic data is fundamental for the identification and characterization of cis-1,2-
dichloroethylene.

¹H NMR: In CDCl₃, the spectrum shows a singlet at approximately 6.42 ppm.[10][11]

¹³C NMR: The ¹³C NMR spectrum in Chloroform-d shows a peak corresponding to the two

equivalent carbons.[12]

Infrared (IR) Spectroscopy: The IR spectrum of cis-1,2-dichloroethylene exhibits

characteristic peaks corresponding to its vibrational modes. As a molecule with C₂v

symmetry, it has 10 predicted IR active bands.[13] Key bands are observed for C-H and C=C

stretching, and C-H bending.
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Chemical Properties and Reactivity
Stability: The compound is stable under recommended storage conditions.[3] However, it can

decompose upon heating to yield hydrogen chloride, carbon monoxide, and carbon dioxide.

[2]

Reactivity: cis-1,2-Dichloroethylene reacts with potassium hydroxide to form

chloroacetylene, which is explosive and can ignite spontaneously in air.[2] It is incompatible

with moist air or water and bases.[2]

Polymerization: Unlike 1,1-dichloroethylene, the 1,2-dichloroethylene isomers do not

polymerize.[4]

Experimental Protocols
The following sections detail standardized methodologies for determining key physical

properties of volatile organic liquids like cis-1,2-dichloroethylene.

Determination of Boiling Point (ASTM D1078)
This method determines the distillation range of volatile organic liquids.[3][10][14][15]

Apparatus: Distillation flask, condenser, graduated cylinder for receiving the distillate, and a

calibrated thermometer or temperature probe.[9]

Procedure: a. A 100 mL sample of the liquid is placed in the distillation flask.[16] b. The flask

is heated, and the liquid is brought to a boil. c. The temperature of the vapor is recorded at

the instant the first drop of condensate falls from the condenser (initial boiling point).[9] d.

Heating is continued, and the vapor temperature is recorded as a function of the volume of

distillate collected. e. The final boiling point is the maximum temperature reached during the

distillation.[9]

Data Analysis: The recorded temperatures are corrected for barometric pressure to report

the boiling point at standard pressure (760 mmHg).[3]

Determination of Density (ASTM D891 - Method B:
Pycnometer)
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This method is the most accurate for determining the apparent specific gravity, which is used to

calculate density.[2][5][17][18][19]

Apparatus: A pycnometer (a specialized flask with a precisely known volume), an analytical

balance, and a constant-temperature bath.

Procedure: a. The pycnometer is thoroughly cleaned, dried, and weighed. b. The pycnometer

is filled with freshly boiled and cooled distilled water, brought to the test temperature (e.g., 25

°C) in the constant-temperature bath, and weighed. c. The process is repeated with the

sample liquid (cis-1,2-dichloroethylene). The pycnometer is filled with the sample, brought

to the test temperature, and weighed.

Calculation: The specific gravity is calculated as the ratio of the mass of the sample to the

mass of the water. The density is then calculated by multiplying the specific gravity by the

density of water at the test temperature.

Determination of Vapor Pressure (ASTM D2879)
This method uses an isoteniscope to measure the vapor pressure-temperature relationship of

liquids.[6][20][21][22]

Apparatus: An isoteniscope (a specialized glass apparatus), a vacuum pump, a manometer,

and a constant-temperature bath.

Procedure: a. A small amount of the sample is introduced into the isoteniscope. b. Dissolved

gases are removed from the sample by gentle boiling under reduced pressure.[22] c. The

isoteniscope is placed in the constant-temperature bath, and the system is allowed to reach

thermal equilibrium. d. The pressure of the system is adjusted until the mercury levels in the

U-tube of the isoteniscope are equal, indicating that the vapor pressure of the sample is

balanced by the system pressure. e. The system pressure is recorded from the manometer.

f. This measurement is repeated at various temperatures to establish the vapor pressure

curve.

Data Analysis: The logarithm of the vapor pressure is plotted against the reciprocal of the

absolute temperature. This plot can also be used to determine the heat of vaporization.[21]

Determination of Water Solubility (OECD Guideline 105)
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This guideline provides two primary methods for determining water solubility.[1][4][7][8][23]

Flask Method (for solubilities > 10⁻² g/L): a. An excess amount of the substance is added to

a flask containing purified water. b. The flask is agitated at a constant temperature (e.g., 20

°C) for a sufficient time to reach equilibrium (typically 24 hours). c. The mixture is then

centrifuged or filtered to separate the undissolved substance. d. The concentration of the

substance in the clear aqueous solution is determined using a suitable analytical method

(e.g., gas chromatography, HPLC).

Column Elution Method (for solubilities < 10⁻² g/L): a. A column is packed with an inert

support material coated with an excess of the test substance. b. Water is passed through the

column at a slow, constant rate. c. The concentration of the substance in the eluate is

monitored over time until it becomes constant, indicating saturation. d. The solubility is

determined from this saturation concentration.

Visualization of Property Relationships
The following diagram illustrates the logical flow and interrelation of the key physical and

chemical properties of cis-1,2-dichloroethylene, highlighting their importance in a research

and development context.
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Logical Flow of cis-1,2-Dichloroethylene Properties

Core Properties

Application & Safety Considerations

cis-1,2-Dichloroethylene

C₂H₂Cl₂

Physical Properties

Molecular Weight: 96.94 g/mol

Density: 1.284 g/mL

Boiling Point: 60 °C

Melting Point: -80 °C

Determines

Chemical Properties

Structure: (Z)-1,2-dichloroethene

Stability: Stable under normal conditions

Reactivity: Reacts with strong bases

Defines

Volatility

Vapor Pressure: 200 mmHg @ 25°C

Flash Point: 2-6 °C

LEL/UEL: 9.7%/12.8%

Influences

Solubility

Water: ~3.5 g/L

Organic Solvents: Miscible

log Kow: 1.86

Impacts

Handling & Storage

Highly Flammable

Store in cool, well-ventilated area

Avoid ignition sources

Dictates

Analytical Characterization

NMR (¹H, ¹³C)

IR Spectroscopy

Enables

Critical for Informs

Click to download full resolution via product page

Caption: Interrelation of cis-1,2-dichloroethylene properties and their implications.
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Safety and Handling
cis-1,2-Dichloroethylene is a highly flammable liquid and vapor.[23] It is harmful if swallowed

or inhaled and causes skin irritation.[23]

Handling: Work in a well-ventilated area under a fume hood.[23] Use non-sparking tools and

explosion-proof equipment.[15] Ground and bond containers during transfer.[15] Avoid

contact with skin, eyes, and clothing.[19]

Storage: Store in tightly closed containers in a cool, well-ventilated area away from heat,

sparks, open flames, and sources of ignition.[15][19]

Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side-

shields or goggles, and a face shield.[7][19]

Fire Fighting: Use dry chemical, CO₂, or alcohol-resistant foam extinguishers. Water spray

can be used to cool fire-exposed containers.[15] Poisonous gases, including hydrogen

chloride and phosgene, are produced in a fire.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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